N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine

• IUPAC Name: N-[(9-ethylcarbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine
• InChI: InChI=1S/C24H26N2O/c1-3-26-22-10-6-5-9-20(22)21-16-18(12-13-23(21)26)17-25-15-14-19-8-4-7-11-24(19)27-2/h4-13,16,25H,3,14-15,17H2,1-2H3
• InChI Key: ZTQHVCNNYZADAL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CNCCC3=CC=CC=C3OC)C4=CC=CC=C41
• Molecular Formula: C24H26N2O
• Molecular Weight: 358.5 g/mol

Description

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine, also known as GSK-3 inhibitor VIII, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), a key enzyme that regulates various cellular processes, including glycogen metabolism, gene expression, and cell proliferation.

Mechanism of Action

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine exerts its effects by binding to the ATP-binding site of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine and inhibiting its activity. This inhibition leads to the activation of various downstream signaling pathways, including the Wnt/β-catenin pathway, which plays a critical role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine has been shown to have a wide range of biochemical and physiological effects. It has been demonstrated to promote cell survival, inhibit apoptosis, and induce cell cycle arrest in various cell types. Additionally, it has been shown to modulate glucose metabolism, lipid metabolism, and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine in lab experiments is its specificity for N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine. It has been shown to have minimal off-target effects, making it a valuable tool for studying the role of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine in various biological processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine. One potential area of investigation is its role in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine has been implicated in the pathogenesis of these diseases, and N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine may be a promising therapeutic target. Additionally, further research is needed to elucidate the downstream signaling pathways activated by N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine inhibition and their potential therapeutic applications.

Synthesis Methods

The synthesis of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine involves several steps, including the reaction of 9-ethylcarbazole with formaldehyde, followed by reduction and alkylation to obtain the intermediate product. This intermediate product is then reacted with 2-methoxybenzaldehyde to produce the final product.

Scientific Research Applications

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine has been extensively used in scientific research as a tool to study the role of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine in various biological processes. It has been shown to inhibit N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(2-methoxyphenyl)ethanamine activity in vitro and in vivo, leading to a wide range of cellular effects.